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Compound Focus: Ethacridine

CAS No.: 442-16-0

Cat. No.: S527491

Get Quote

The table below summarizes the key quantitative data and storage conditions for ethacridine lactate.

Property / Condition Specification
Source /
Notes

Physical Form Yellow powder [1]

Melting Point 62-67 °C (lit.) [1]

Recommended Storage
(Powder)

Room temperature; in a cool, dry, well-ventilated area, in
a tightly closed container.

[2] [1]

Room Temperature
Stability

Confirmed stable for at least one month at room
temperature during shipping.

[2]

Solubility (for 25°C) [2]

- DMSO 69 mg/mL (200.94 mM)

- Water 69 mg/mL (200.94 mM)

- Ethanol 20 mg/mL (58.24 mM)

Solution Storage 4°C (for aqueous stock solutions) [3]
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Frequently Asked Questions (FAQ)

Q1: Can ethacridine lactate powder be shipped and stored at room temperature?

A: Yes. Stability testing has confirmed that the powder product can be shipped without cooling

measures and remains stable for at least one month at room temperature. For long-term
storage, it should be kept in a tightly closed container in a cool, dry, and well-ventilated area [2]

[1].

Q2: What is the best way to prepare and store stock solutions of ethacridine lactate?

A: Ethacridine lactate is highly soluble in water and DMSO. You can prepare a concentrated

stock solution, for example, at 69 mg/mL in water. It is recommended to prepare aqueous
solutions fresh, but if storage is necessary, they should be kept at 4°C to maintain stability [3]

[2].

Q3: What safety precautions should I take when handling this compound?

A: Avoid contact with eyes, skin, and clothing. Use adequate ventilation to avoid inhaling dust

and wear appropriate protective equipment, including gloves and safety goggles. If skin contact
occurs, wash immediately with plenty of water [1].

Experimental Protocol: Preparing a Homogeneous
Aqueous Suspension

For in vivo studies, creating a homogeneous suspension often requires the use of a suspending agent. Here is

a detailed methodology, with one approach adapted from the search results [2]:

Materials:

Ethacridine lactate powder

Carboxymethyl cellulose sodium salt (CMC-Na) solution
Distilled water

Analytical balance
Vortex mixer or magnetic stirrer

Procedure:

Weighing: Accurately weigh 5 mg of ethacridine lactate powder using an analytical balance.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://www.smolecule.com/products/s527491?utm_src=pdf-body
https://www.selleckchem.com/datasheet/ethacridine-lactate-S494501-DataSheet.html
https://www.chemsrc.com/en/cas/1837-57-6_1189831.html
https://www.smolecule.com/products/s527491?utm_src=pdf-body
https://www.smolecule.com/products/s527491?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9267667/
https://www.selleckchem.com/datasheet/ethacridine-lactate-S494501-DataSheet.html
https://www.chemsrc.com/en/cas/1837-57-6_1189831.html
https://www.selleckchem.com/datasheet/ethacridine-lactate-S494501-DataSheet.html
https://www.smolecule.com/products/s527491?utm_src=pdf-body
https://www.smolecule.com/products/s527491?utm_src=pdf-body
https://www.smolecule.com/products/s527491?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Suspension: Transfer the powder into a vial containing 1 mL of the CMC-Na solution.

Mixing: Mix the solution thoroughly using a vortex mixer or magnetic stirrer until a
homogeneous suspension is achieved, with a final concentration of 5 mg/mL.

Storage: Prepare the suspension fresh before administration. Do not store for extended
periods.

Experimental Workflow for Solution & Suspension
Preparation

The diagram below outlines the logical workflow for preparing different forms of ethacridine lactate for

experiments, based on the cited protocols.
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Ethacridine Lactate (Powder)

Intended Use?

In Vitro Solution

  For In Vitro Studies

In Vivo Suspension

  For In Vivo Studies

Select Solvent:
- Water (69 mg/mL)

- DMSO (69 mg/mL)
- Ethanol (20 mg/mL)

Use Suspending Agent:
CMC-Na Solution

Dissolve powder in
chosen solvent

Mix powder with
CMC-Na solution

Store Aqueous Stock
at 4 °C

Use Suspension
Immediately (Fresh)

Click to download full resolution via product page

Important Precautions and Notes

Handling: Always wear suitable gloves and protective clothing. Wash hands thoroughly after handling
[1].

Incompatibilities: This compound is incompatible with strong oxidizing agents [1].
Documentation: For detailed safety information, consult the Material Safety Data Sheet (MSDS) for

ethacridine lactate [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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